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Compound of Interest

Compound Name: 6-Bromo-2-methylnicotinaldehyde

Cat. No.: B1529668 Get Quote

An In-depth Technical Guide to 6-Bromo-2-methylnicotinaldehyde: Synthesis, Properties,

and Applications

Abstract
6-Bromo-2-methylnicotinaldehyde (CAS No. 926293-55-2) is a substituted pyridine

derivative that serves as a highly versatile and valuable building block in synthetic and

medicinal chemistry. Its trifunctional nature, featuring a bromine atom amenable to cross-

coupling reactions, a reactive aldehyde for derivatization, and a methyl group on the pyridine

core, provides multiple strategic points for molecular elaboration. This guide offers a

comprehensive technical overview for researchers and drug development professionals,

detailing the compound's properties, proposing a logical synthetic strategy, exploring its vast

applications in drug discovery, outlining its predicted spectroscopic signature, and providing

critical safety and handling protocols based on data from analogous structures.

Chemical Identity and Core Properties
6-Bromo-2-methylnicotinaldehyde is identified by the CAS number 926293-55-2.[1] The core

structure consists of a pyridine ring with a carbaldehyde group at the 3-position

(nicotinaldehyde), a methyl group at the 2-position, and a bromine atom at the 6-position. This

specific arrangement of functional groups makes it a pivotal intermediate for constructing

complex molecular architectures.
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2-Bromo-6-methylpyridine

Step 1: N-Oxidation

2-Bromo-6-methylpyridine N-oxide

Step 2: Functionalization
(e.g., Nitration/Reduction/Diazotization or

Directed ortho-Metalation)

6-Bromo-2-methylpyridin-3-amine or
(6-Bromo-2-methylpyridin-3-yl)methanol

Step 3: Aldehyde Formation
(e.g., Sandmeyer Reaction with formylation agent or Oxidation)

6-Bromo-2-methylnicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.3wpharm.com/product/58015.html
https://www.3wpharm.com/product/58015.html
https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1529668#6-bromo-2-methylnicotinaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1529668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

